5-benzyl-1-(2,4-dimethylphenyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-benzyl-1-(2,4-dimethylphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C18H21N3S/c1-14-8-9-17(15(2)10-14)21-13-20(12-19-18(21)22)11-16-6-4-3-5-7-16/h3-10H,11-13H2,1-2H3,(H,19,22)
• InChI Key: ZDMPITQCEQMMBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CN(CNC2=S)CC3=CC=CC=C3)C
• Molecular Formula: C18H21N3S
• Molecular Weight: 311.4 g/mol

Description

The compound of interest belongs to the family of triazine derivatives, which are known for their versatile chemical properties and applications in various fields of chemistry and material science. Research on similar compounds has focused on synthesizing new derivatives, understanding their molecular structures, and exploring their potential applications.

Synthesis Analysis

The synthesis of related triazine compounds often involves condensation reactions, starting from readily available amines, aldehydes, and thiourea or thiosemicarbazide, leading to a diverse array of triazine derivatives. For instance, Zhang et al. (2012) detailed a facile synthesis method for 5-aryl-1-arylaminomethyl-1,3,5-triazinane-2-thiones, showcasing the simplicity and efficiency of synthesizing triazine derivatives (Zhang, Wang, & Zhang, 2012).

Molecular Structure Analysis

Studies on molecular structure reveal the geometric and electronic characteristics that underpin the chemical behavior of triazine derivatives. For example, the X-ray crystallography study by Hwang et al. (2006) on a triazolo[3,4-f][1,2,4]-triazin-8(7H)-one derivative provides insights into the molecular arrangements and hydrogen bonding patterns that could be relevant to similar triazine compounds (Hwang, Tu, Wang, & Lee, 2006).

Chemical Reactions and Properties

Triazine derivatives engage in a variety of chemical reactions, reflecting their rich chemical reactivity. This includes nucleophilic substitutions, cyclization reactions, and the formation of supramolecular structures through hydrogen bonding and π-π stacking interactions. The work by Alekseyev et al. (2010) on the reaction of thiocarbohydrazide with 1,2-dicarbonyl compounds to form 1,2,4-triazines exemplifies the chemical versatility of these compounds (Alekseyev, Lagoda, Yakimovich, & Yegorova, 2010).